Cas no 65751-34-0 ((6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid)
65751-34-0 structure
Product Name:(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid
CAS No:65751-34-0
MF:C23H28F2O6
MW:438.461634635925
CID:1062879
PubChem ID:14442538
Update Time:2025-04-20
(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
- (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-dien
- Fluocinolone acetonide 17beta-carboxylic acid
- Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxo-, (6a,11ss,16a,17a)-; 6a,9-Difluoro-11ss-hydroxy-16a,17-(1-methylethylidenedioxy)-3-oxoandrosta-1,4-diene-17ss-carboxylic Acid
- (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
- ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-3-OXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
- (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-dien
- Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-3-oxo-, (6alpha,11beta,16alpha,17alpha)-
- Q27274498
- (1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-diene-8-carboxylic acid
- B89MRW2X77
- 65751-34-0
- FLUOCINOLONE ACETONIDE IMPURITY B [EP IMPURITY]
- UNII-B89MRW2X77
- DTXSID40215959
- FLUOCINOLONE ACETONIDE 17.BETA.-CARBOXYLIC ACID
- 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(1-methylethylidenedioxy)-3-oxoandrosta-1,4-diene-17beta-carboxylic acid
- SCHEMBL7899994
- Fluocinolone Acetonide EP Impurity B
- Fluocinolone acetonide impurity B [EP]
- (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid
- (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid
-
- Inchi: 1S/C23H28F2O6/c1-19(2)30-17-9-12-13-8-15(24)14-7-11(26)5-6-20(14,3)22(13,25)16(27)10-21(12,4)23(17,31-19)18(28)29/h5-7,12-13,15-17,27H,8-10H2,1-4H3,(H,28,29)/t12-,13-,15-,16-,17+,20-,21-,22-,23-/m0/s1
- InChI Key: NURGGCFNQHBYEW-QXWOZTMISA-N
- SMILES: F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(=O)O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C
Computed Properties
- Exact Mass: 438.18539493g/mol
- Monoisotopic Mass: 438.18539493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 1
- Complexity: 944
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: >271oC (dec.)
- Boiling Point: 576.0±50.0 °C at 760 mmHg
- Flash Point: 302.2±30.1 °C
- Solubility: DMSO (Slightly), Methanol (Slightly)
- Vapor Pressure: 0.0±3.6 mmHg at 25°C
(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446155-100mg |
(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid |
65751-34-0 | 100mg |
$ 234.00 | 2023-09-07 | ||
| TRC | D446155-1g |
(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid |
65751-34-0 | 1g |
$ 1777.00 | 2023-09-07 | ||
| A2B Chem LLC | AH17020-100mg |
(6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid |
65751-34-0 | 100mg |
$348.00 | 2024-04-19 | ||
| A2B Chem LLC | AH17020-1g |
(6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3-oxoandrosta-1,4-diene-17-carboxylic Acid |
65751-34-0 | 1g |
$1847.00 | 2024-04-19 |
(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
65751-34-0 ((6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16,17-(1-methylethylidene)bis(oxy)-3-oxoandrosta-1,4-diene-17-carboxylic Acid) Related Products
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